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Compound of Interest

Compound Name: (Z)-Pent-2-enyl butyrate

Cat. No.: B15176332 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for (Z)-Pent-2-enyl butyrate was publicly

available at the time of this writing. The following guidance is based on the safety profiles of

structurally similar ester compounds, including various pentyl and hexenyl butyrates.

Researchers should always consult with their institution's Environmental Health and Safety

(EHS) department for specific handling and disposal protocols.

(Z)-Pent-2-enyl butyrate is a volatile organic compound that requires careful handling in a

laboratory setting to minimize exposure and ensure operational safety. Adherence to proper

personal protective equipment (PPE) protocols, handling procedures, and disposal methods is

crucial.

Personal Protective Equipment (PPE)
When handling (Z)-Pent-2-enyl butyrate, the following personal protective equipment is

recommended to prevent skin and eye contact, as well as inhalation of vapors.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield are

essential to protect against splashes.

Hand Protection

Chemically resistant gloves, such as nitrile or

neoprene, should be worn. Gloves must be

inspected before use and disposed of properly

after handling the material.[1]

Body Protection

A standard laboratory coat should be worn. For

larger quantities or in case of potential splashes,

a chemically resistant apron is advised. Flame-

retardant clothing may be necessary if large

quantities are used.

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation of vapors.[2] If ventilation is

inadequate, a NIOSH-approved respirator may

be required.[3][4]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of (Z)-Pent-2-
enyl butyrate and preventing accidents.

Ventilation: Always handle this compound in a well-ventilated area or a chemical fume hood

to keep vapor concentrations low.[2]

Ignition Sources: As a combustible liquid, keep (Z)-Pent-2-enyl butyrate away from heat,

sparks, open flames, and other sources of ignition.

Static Discharge: Take precautionary measures against static discharge, which can ignite

flammable vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[2]
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Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:

Spill: For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, earth, vermiculite) and place it in a suitable, sealed container for disposal.[2]

Ensure the area is well-ventilated.

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with plenty of water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Disposal Plan
Dispose of (Z)-Pent-2-enyl butyrate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Chemical Waste: Unused or waste (Z)-Pent-2-enyl butyrate should be collected in a

designated, labeled, and sealed container.

Disposal Method: The preferred method of disposal is to send the chemical waste to a

licensed and approved waste disposal facility. Do not dispose of it in drains or the

environment.

Contaminated Materials: Any materials used to clean up spills, as well as empty containers,

should be treated as hazardous waste and disposed of accordingly.

Experimental Workflow
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The following diagram illustrates the standard workflow for the safe handling and disposal of

(Z)-Pent-2-enyl butyrate in a laboratory setting.

Workflow for Handling (Z)-Pent-2-enyl Butyrate
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (Z)-Pent-2-enyl butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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